4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-(dipropylsulfamoyl)-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C25H30N4O3S2/c1-4-14-28(15-5-2)34(31,32)21-12-8-19(9-13-21)25(30)26-24-22-16-33-17-23(22)27-29(24)20-10-6-18(3)7-11-20/h6-13H,4-5,14-17H2,1-3H3,(H,26,30)
• InChI Key: MOMIFQVVYLETCC-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)C
• Molecular Formula: C25H30N4O3S2
• Molecular Weight: 498.7 g/mol

Description

4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C25H30N4O3S2 and its molecular weight is 498.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Synthesis and Crystal Structure of Aromatic Sulfonamides : Studies on the synthesis, crystal, and molecular structure of biologically active aromatic sulfonamides have provided insights into their conformational behavior and stability, which are influenced by intramolecular hydrogen bonding and intermolecular interactions. These structural insights are crucial for understanding the reactivity and potential applications of similar compounds (Remko et al., 2010).

Antiproliferative and Antibacterial Activities

Antiproliferative Activities of Pyrazole-Sulfonamide Derivatives : Research on pyrazole-sulfonamide derivatives has shown promising antiproliferative activities against cancer cell lines, indicating the potential of these compounds for development into anticancer agents (Mert et al., 2014).

Antibacterial Agents from Benzo[d]thiazolyl Substituted Pyrazol-5-ones : The design and synthesis of novel analogs targeting specific bacterial strains have highlighted the potential of similar compounds in combating bacterial infections, with some showing significant activity against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

Catalyst and Synthesis Methodology

Catalyst-Free Synthesis of Novel Compounds : A study demonstrated the synthesis of novel benzamide derivatives through a catalyst-free 1,3-dipolar cycloaddition, indicating the efficiency and environmental friendliness of such methods for producing similar compounds (Liu et al., 2014).

Carbonic Anhydrase Inhibition

Aromatic Sulfonamide Inhibitors of Carbonic Anhydrases : Research on aromatic sulfonamide compounds, including their inhibitory effects on carbonic anhydrase isoenzymes, is significant for therapeutic applications, particularly in conditions where inhibition of carbonic anhydrase is beneficial (Supuran et al., 2013).